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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the TD-165 epoxy resin

systems for the embedding of scientific specimens. The TD-165 is a hardener component that

is used in conjunction with either SikaBiresin® TD150 or SikaBiresin® TD160 resin. This

document outlines the technical specifications of these systems, provides detailed protocols for

specimen embedding, and offers guidance on troubleshooting common issues.

Core Resin Systems and Properties
The TD-165 hardener is formulated to be used with two primary epoxy resins: SikaBiresin®

TD150 and SikaBiresin® TD160. The choice between these resins will depend on the specific

application, particularly the desired viscosity and curing time. The SikaBiresin® TD150 system

offers a lower viscosity and a longer pot life, which can be advantageous for delicate

specimens requiring slower infiltration. The SikaBiresin® TD160 system has a higher viscosity

and a faster curing time, making it suitable for more rapid processing of robust samples.

Quantitative Data Summary
The following tables summarize the key quantitative properties of the two resin systems when

mixed with the TD-165 hardener. These values are derived from the manufacturer's product

data sheets and are essential for procedural planning and troubleshooting.

Table 1: Physical Properties of TD-165 Epoxy Resin Systems
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Property
SikaBiresin® TD150 / TD-
165

SikaBiresin® TD160 / TD-
165

Mixing Ratio (Resin:Hardener

by weight)
100 : 50 100 : 50

Mixing Ratio (Resin:Hardener

by volume)
100 : 50 100 : 50

Viscosity of Mixture at 25°C

(mPa·s)
~500 ~1100

Density of Mixture at 23°C

(g/cm³)
~1.06 ~1.06

Pot Life (150g at 25°C) ~60 minutes ~40 minutes

Color Transparent Transparent

Note: The refractive index for the cured SikaBiresin® TD150/TD165 and TD160/TD165

systems is not specified in the manufacturer's documentation. For applications where this

parameter is critical, such as high-resolution light microscopy and correlative light and electron

microscopy (CLEM), it is recommended that the refractive index be determined experimentally.

Table 2: Curing and Mechanical Properties of TD-165 Epoxy Resin Systems
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Property
SikaBiresin® TD150 / TD-
165

SikaBiresin® TD160 / TD-
165

Tack-free time (thin layer at

23°C)
8 - 9 hours 6 - 7 hours

Hardness after 24h at Room

Temperature (Shore D)
~D 55 Not Specified

Hardness after 7 days at Room

Temperature (Shore D)
~D 80 ~D 84

Hardness after 24h at RT +

16h at 50°C (Shore D)
~D 81 Not Specified

Glass Transition Temperature

(Tg) after 7 days at RT (°C)
53 56

Glass Transition Temperature

(Tg) after post-curing (°C)
53 (24h RT + 16h @50°C) 73 (24h @23°C + 16h @80°C)

Flexural Modulus (MPa) 1600 2800

Elongation at Maximum

Strength (%)
5 5.3

Experimental Protocols
The following protocols are adapted from standard methodologies for embedding biological

specimens in epoxy resin for electron microscopy. These should be considered as a starting

point and may require optimization based on the specific tissue or cell type.

I. Specimen Fixation
Proper fixation is critical for preserving the ultrastructure of the specimen.

Primary Fixation: Immerse small tissue blocks (no larger than 1mm³) in a primary fixative

solution. A common and effective primary fixative is a mixture of 2.5% glutaraldehyde and

2% paraformaldehyde in a 0.1 M sodium cacodylate or phosphate buffer (pH 7.2-7.4).
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Fixation time can range from 2 hours to overnight at 4°C. For cell cultures, the fixative can be

added directly to the culture medium.

Washing: After primary fixation, wash the specimens thoroughly in the same buffer used for

the fixative (e.g., 3 x 10-minute washes) to remove excess aldehydes.

Secondary Fixation (Post-fixation): To enhance contrast, particularly of membranes, post-fix

the specimens in 1% osmium tetroxide in 0.1 M sodium cacodylate or phosphate buffer for 1-

2 hours at room temperature. This step should be performed in a fume hood.

Washing: Wash the specimens with distilled water (3 x 10-minute washes) to remove excess

osmium tetroxide.

II. Dehydration and Infiltration
The goal of dehydration is to remove all water from the specimen, which is then replaced by the

resin.

Dehydration Series: Dehydrate the specimens through a graded series of ethanol:

50% ethanol for 10 minutes

70% ethanol for 10 minutes

90% ethanol for 10 minutes

100% ethanol for 3 x 15 minutes

Transition Solvent: Use a transition solvent that is miscible with both ethanol and the epoxy

resin. Propylene oxide is a common choice.

1:1 mixture of 100% ethanol and propylene oxide for 15 minutes.

100% propylene oxide for 2 x 15 minutes.

Infiltration with TD-165 Resin System:
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Prepare the desired TD-165 resin system (TD150 or TD160 with TD-165 hardener)

according to the 100:50 by weight mixing ratio. Mix thoroughly but gently for at least 2

minutes to avoid introducing air bubbles.

Infiltrate the specimens with increasing concentrations of the resin mixture in propylene

oxide:

1:1 mixture of resin and propylene oxide for 1-2 hours (for SikaBiresin® TD150/TD165)

or 30-60 minutes (for SikaBiresin® TD160/TD165) on a rotator.

100% resin mixture overnight on a rotator for the TD150 system, or for 2-4 hours for the

TD160 system. A second change of 100% resin for 1-2 hours is recommended.

III. Embedding and Polymerization
Embedding: Place the infiltrated specimens into embedding molds (e.g., BEEM® capsules or

flat embedding molds). Orient the specimen as required using a fine probe. Fill the molds

with fresh, bubble-free resin mixture.

Polymerization (Curing): Transfer the molds to an oven for polymerization.

SikaBiresin® TD150/TD-165: Cure at 60°C for 24-48 hours.

SikaBiresin® TD160/TD-165: Cure at 60°C for 12-24 hours. A post-cure at 80°C for 16

hours can be performed to achieve maximum hardness and a higher glass transition

temperature.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for embedding a scientific specimen

using a TD-165 epoxy resin system.
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Caption: General workflow for scientific specimen embedding using a TD-165 epoxy resin

system.

Troubleshooting Common Embedding Issues
This decision tree provides a logical guide for troubleshooting common problems encountered

during the embedding process.
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Caption: A decision tree for troubleshooting common issues in epoxy resin embedding.
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Safety and Handling
Epoxy resins and their hardeners are chemicals that require careful handling. Always consult

the Safety Data Sheet (SDS) provided by the manufacturer before use.

Personal Protective Equipment (PPE): Always wear nitrile gloves, safety glasses, and a lab

coat when handling resins and hardeners.

Ventilation: Work in a well-ventilated area or under a fume hood, especially when using

volatile chemicals like osmium tetroxide and propylene oxide.

Skin Contact: Avoid direct skin contact. If contact occurs, wash the affected area immediately

with soap and water.

Disposal: Dispose of uncured resin and related chemical waste according to your institution's

hazardous waste guidelines. Cured resin is generally considered inert and can be disposed

of as solid waste.

This guide provides a foundational understanding of the TD-165 epoxy resin systems for

scientific specimen embedding. Researchers are encouraged to use this information as a

starting point and to optimize the protocols for their specific research needs.

To cite this document: BenchChem. [TD-165 Epoxy Resin Systems: A Technical Guide for
Scientific Specimen Embedding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-
specimen-embedding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/product/b15621617#td-165-epoxy-resin-system-for-scientific-specimen-embedding
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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